- Preparation of 1H-pyrrolo[2,3-b]pyridines as selective MKK4 kinase inhibitors for promoting liver regeneration or reducing or preventing hepatocyte death, World Intellectual Property Organization, , ,
Cas no 918504-27-5 (N-(3-(5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)-2,4-difluorophenyl)propane-1-sulfonamide)
918504-27-5 structure
Product Name:N-(3-(5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)-2,4-difluorophenyl)propane-1-sulfonamide
CAS No:918504-27-5
MF:C17H14BrF2N3O3S
MW:458.277168750763
MDL:MFCD18207768
CID:1032538
PubChem ID:11984556
Update Time:2024-10-26
N-(3-(5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)-2,4-difluorophenyl)propane-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3-(5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)-2,4-difluorophenyl)propane-1-sulfonamide
- N-(3-(5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)-2,4-difluorophenyl)propane-1-sulfomide
- N-[3-[(5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)carbonyl]-2,4-difluorophenyl]-1-Propanesulfonamide
- PROPANE-1-SULFONIC ACID [3-(5-BROMO-1H-PYRROLO[2,3-B]PYRIDINE-3-CARBONYL)-2,4-DIFLUORO-PHENYL]-AMIDE
- 1-PropanesulfonaMide, N-[3-[(5-broMo-1H-pyrrolo[2,3-b]pyridin-3-yl)carbonyl]-2,4-difluorophenyl]-
- AK120815
- N-[3-(5-bromo-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)-2,4-difluorophenyl]propane-1-sulfonamide
- C17H14BrF2N3O3S
- TVFGCDQPUZGXMQ-UHFFFAOYSA-N
- BCP12307
- EBD701155
- 5505AC
- ST2407366
- AX82
- B-Raf IN 11
- N-[3-[(5-Bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)carbonyl]-2,4-difluorophenyl]-1-propanesulfonamide (ACI)
- N-(3-{5-BROMO-1H-PYRROLO[2,3-B]PYRIDINE-3-CARBONYL}-2,4-DIFLUOROPHENYL)PROPANE-1-SULFONAMIDE
- HY-77113
- 918504-27-5
- CS-M1934
- EC 806-749-7
- AKOS015994771
- N-[3-(5-Bromo-7-azaindole-3-carbonyl)-2,4-difluorophenyl]-1-propanesulfonamide
- propane-1-sulfonic acid [3-(5-bromo-1h-pyrrolo[2,3-b]pyridine-3-carbonyl)-2,4-difluoro-phenyl]amide
- DA-40549
- SCHEMBL294160
- Propane-1-sulfonic acid [3-(5-bromo-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)-2,4-difluorophenyl]amide
- propane-1-sulfonic acid [3-(5-bromo-1H-pyrrolo[2,3-b]pyridin-3-carbonyl)-2,4-difluoro-phenyl]-amide
- DTXSID30475207
- SY103178
- N-(3-(5-Bromo-1H-pyrrolo[2 pound not3-b]pyridine-3-carbonyl)-2 pound not4-difluorophenyl)propane-1-sulfonamide
- NS00005852
- AC-26960
- ZINC72115182
- LE-0047
- propane-1-sulfonic acid[3-(5-bromo-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)-2,4-difluoro-phenyl]-amide
- F18814
- MFCD18207768
- 1-Propanesulfonamide, N-(3-((5-bromo-1H-pyrrolo(2,3-b)pyridin-3-yl)carbonyl)-2,4-difluorophenyl)-
-
- MDL: MFCD18207768
- Inchi: 1S/C17H14BrF2N3O3S/c1-2-5-27(25,26)23-13-4-3-12(19)14(15(13)20)16(24)11-8-22-17-10(11)6-9(18)7-21-17/h3-4,6-8,23H,2,5H2,1H3,(H,21,22)
- InChI Key: TVFGCDQPUZGXMQ-UHFFFAOYSA-N
- SMILES: O=C(C1C(F)=C(NS(CCC)(=O)=O)C=CC=1F)C1C2C(=NC=C(C=2)Br)NC=1
Computed Properties
- Exact Mass: 456.99073g/mol
- Monoisotopic Mass: 456.99073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 648
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 100
- XLogP3: 3.4
Experimental Properties
- Boiling Point: 634.2°C at 760 mmHg
N-(3-(5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)-2,4-difluorophenyl)propane-1-sulfonamide Security Information
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P280-P305+P351+P338
- Storage Condition:Sealed in dry,2-8°C(BD246231)
N-(3-(5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)-2,4-difluorophenyl)propane-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM149556-100mg |
N-(3-(5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)-2,4-difluorophenyl)propane-1-sulfonamide |
918504-27-5 | 95%+ | 100mg |
$68 | 2021-08-05 | |
| Chemenu | CM149556-250mg |
N-(3-(5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)-2,4-difluorophenyl)propane-1-sulfonamide |
918504-27-5 | 95%+ | 250mg |
$120 | 2021-08-05 | |
| Chemenu | CM149556-1g |
N-(3-(5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)-2,4-difluorophenyl)propane-1-sulfonamide |
918504-27-5 | 95%+ | 1g |
$323 | 2021-08-05 | |
| Chemenu | CM149556-5g |
N-(3-(5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)-2,4-difluorophenyl)propane-1-sulfonamide |
918504-27-5 | 95%+ | 5g |
$1397 | 2021-08-05 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N195843-250mg |
N-(3-(5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)-2,4-difluorophenyl)propane-1-sulfonamide |
918504-27-5 | 98% | 250mg |
¥489.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N195843-50mg |
N-(3-(5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)-2,4-difluorophenyl)propane-1-sulfonamide |
918504-27-5 | 98% | 50mg |
¥115.90 | 2023-09-01 | |
| abcr | AB440730-250 mg |
N-(3-(5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)-2,4-difluorophenyl)propane-1-sulfonamide, 95%; . |
918504-27-5 | 95% | 250MG |
€196.60 | 2023-07-18 | |
| abcr | AB440730-1 g |
N-(3-(5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)-2,4-difluorophenyl)propane-1-sulfonamide, 95%; . |
918504-27-5 | 95% | 1g |
€399.30 | 2023-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N41630-50mg |
N-(3-(5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)-2,4-difluorophenyl)propane-1-sulfonamide |
918504-27-5 | 50mg |
¥848.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N41630-250mg |
N-(3-(5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)-2,4-difluorophenyl)propane-1-sulfonamide |
918504-27-5 | 250mg |
¥2528.0 | 2021-09-04 |
N-(3-(5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)-2,4-difluorophenyl)propane-1-sulfonamide Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Oxalyl chloride Catalysts: Dimethylformamide , Aluminum chloride Solvents: Dichloromethane ; 0.5 - 3 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water ; rt
1.2 Reagents: Ammonium chloride Solvents: Water ; rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Pyridine Solvents: Dichloromethane ; 15 °C; 16 h, rt
1.2 Reagents: Water ; rt
1.2 Reagents: Water ; rt
Reference
- Selective CRAF Inhibition Elicits Transactivation, Journal of the American Chemical Society, 2021, 143(12), 4600-4606
Production Method 3
Reaction Conditions
1.1 Reagents: Oxalyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ; 30 min, 18 - 22 °C; 4 - 6 h, 18 - 22 °C
1.2 Reagents: Aluminum chloride Solvents: Dichloromethane ; -12 - 2 °C
1.3 Solvents: Dichloromethane ; 30 min, -12 - 2 °C; 30 min, 2 °C → 25 °C; 20 - 25 °C; 8 - 10 h, 20 - 25 °C
1.4 Solvents: Water ; 30 min, 0 - 20 °C
1.2 Reagents: Aluminum chloride Solvents: Dichloromethane ; -12 - 2 °C
1.3 Solvents: Dichloromethane ; 30 min, -12 - 2 °C; 30 min, 2 °C → 25 °C; 20 - 25 °C; 8 - 10 h, 20 - 25 °C
1.4 Solvents: Water ; 30 min, 0 - 20 °C
Reference
- Process for preparation of N-[3-[[5-(4-chlorophenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl]carbonyl]-2,4-difluorophenyl]-1-propanesulfonamide, United States, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: Nitromethane ; 30 min, rt
1.2 Reagents: Oxalyl chloride Catalysts: Dimethylformamide Solvents: Nitromethane ; overnight, 50 °C; 50 °C → 0 °C
1.3 Reagents: Methanol ; 0 °C
1.2 Reagents: Oxalyl chloride Catalysts: Dimethylformamide Solvents: Nitromethane ; overnight, 50 °C; 50 °C → 0 °C
1.3 Reagents: Methanol ; 0 °C
Reference
- From off-to on-target: New BRAF-inhibitor-template-derived compounds selectively targeting mitogen activated protein kinase kinase 4 (MKK4), European Journal of Medicinal Chemistry, 2021, 210,
Production Method 5
Reaction Conditions
1.1 Catalysts: Aluminum chloride Solvents: Dichloromethane ; 1 h, rt
1.2 Reagents: Oxalyl chloride Solvents: Dimethylformamide , Dichloromethane ; rt; 6 h, 40 °C
1.3 Solvents: Methanol , Ethyl acetate , Water ; 0 °C
1.2 Reagents: Oxalyl chloride Solvents: Dimethylformamide , Dichloromethane ; rt; 6 h, 40 °C
1.3 Solvents: Methanol , Ethyl acetate , Water ; 0 °C
Reference
- Design and synthesis of novel fluorescently labeled analogs of vemurafenib targeting MKK4, European Journal of Medicinal Chemistry, 2021, 209,
Production Method 6
Reaction Conditions
1.1 Reagents: Pyridine Solvents: Dichloromethane ; overnight, rt; 3 h, rt
Reference
- Preparation of pyrrolopyridine compounds useful for kinase modulation, World Intellectual Property Organization, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Methanol ; 2 h, rt
Reference
- Preparation of heterocyclic compounds as BRAF degraders for treatment of cancer, World Intellectual Property Organization, , ,
Production Method 8
Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Toluene ; 3 h, reflux
1.2 Catalysts: Aluminum chloride Solvents: Dichloromethane ; 60 min, 5 °C
1.3 Solvents: Dichloromethane ; 6 h, 5 °C; 5 °C → rt; overnight, rt
1.2 Catalysts: Aluminum chloride Solvents: Dichloromethane ; 60 min, 5 °C
1.3 Solvents: Dichloromethane ; 6 h, 5 °C; 5 °C → rt; overnight, rt
Reference
- Pyrrolo[2,3-b]pyridine derivatives as protein kinase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of diseases, China, , ,
N-(3-(5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)-2,4-difluorophenyl)propane-1-sulfonamide Raw materials
- (3-Amino-2,6-difluorophenyl)(5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)methanone
- propane-1-sulfonyl chloride
- 2,6-Difluoro-3-(propylsulfonaMido)benzoic acid
- 5-Bromo-7-azaindole
N-(3-(5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)-2,4-difluorophenyl)propane-1-sulfonamide Preparation Products
N-(3-(5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)-2,4-difluorophenyl)propane-1-sulfonamide Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
918504-27-5 (N-(3-(5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)-2,4-difluorophenyl)propane-1-sulfonamide) Related Products
- 918505-84-7(PLX-4720)
- 918507-83-2(1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 3-[2,6-difluoro-3-[(propylsulfonyl)amino]benzoyl]-, methyl ester)
- 918507-82-1(1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 3-[[2,6-difluoro-3-[(propylsulfonyl)amino]phenyl]hydroxymethyl]-, methyl ester)
- 918507-16-1(1H-Pyrrolo[2,3-b]pyridine-5-propanoic acid, 3-[2,6-difluoro-3-[(propylsulfonyl)amino]benzoyl]-)
- 918507-85-4(1H-Pyrrolo[2,3-b]pyridine-5-carboxamide, 3-[2,6-difluoro-3-[(propylsulfonyl)amino]benzoyl]-N-ethyl-)
- 918507-84-3(1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid,3-[2,6-difluoro-3-[(propylsulfonyl)amino]benzoyl]-)
- 918505-72-3(Sulfamide, N'-[3-[(5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)carbonyl]-2,4-difluorophenyl]-N,N-dimethyl-)
- 918504-57-1(Methanesulfonamide,N-[3-[3-[2,6-difluoro-3-[(methylsulfonyl)amino]benzoyl]-1H-pyrrolo[2,3-b]pyridin-5-yl]phenyl]-)
- 918504-53-7(Methanesulfonamide, N-[2,4-difluoro-3-[[5-(3-pyridinyl)-1H-pyrrolo[2,3-b]pyridin-3-yl]carbonyl]phenyl]-)
- 858116-93-5(Methanesulfonamide,N-[4-fluoro-3-(1H-pyrrolo[2,3-b]pyridin-3-ylcarbonyl)phenyl]-)
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